3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide

• IUPAC Name: 3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C14H19ClN2O2/c15-13-10-16-7-6-12(13)14(18)17-8-9-19-11-4-2-1-3-5-11/h6-7,10-11H,1-5,8-9H2,(H,17,18)
• InChI Key: ZXEZPWVZFOFKSW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OCCNC(=O)C2=C(C=NC=C2)Cl
• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol

Description

3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide, also known as CCEPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CCEPC belongs to the class of pyridine carboxamides and has shown promising results in various studies related to its mechanism of action and biochemical effects.

Mechanism of Action

3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide exerts its pharmacological effects by inhibiting the activity of specific enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators in the body. 3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide also inhibits the activity of nuclear factor-kappa B (NF-κB), which is responsible for the regulation of various genes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide has been found to exhibit significant anti-inflammatory and antitumor activities in various studies. It has been shown to suppress the production of inflammatory cytokines and chemokines in the body, which play a crucial role in the pathogenesis of various inflammatory diseases. 3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide has also been shown to induce apoptosis in cancer cells, which makes it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide has several advantages for lab experiments, including its easy synthesis, high purity, and stability. However, one of the limitations of 3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

Several future directions for the research on 3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide include the development of more efficient synthesis methods, the evaluation of its pharmacokinetic properties, and the exploration of its potential use in the treatment of various diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of 3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide and its potential side effects in humans.
Conclusion:
In conclusion, 3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide is a promising chemical compound that has shown significant potential in various scientific research applications. Its anti-inflammatory, antitumor, and antiviral activities make it a potential candidate for the development of new drugs for the treatment of various diseases. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide involves the reaction of 3-chloronicotinic acid with 2-cyclohexyloxyethanol and thionyl chloride, followed by the reaction with ammonia and acetic acid. The resulting product is then purified using column chromatography to obtain pure 3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide.

Scientific Research Applications

3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide has been extensively studied for its potential therapeutic applications in various fields of science. It has been found to exhibit anti-inflammatory, antitumor, and antiviral activities. 3-chloro-N-(2-cyclohexyloxyethyl)pyridine-4-carboxamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.